Cas no 1154671-99-4 (1-(4-iodobenzenesulfonyl)piperidin-4-ylmethanamine)

• Product Name: 1-(4-iodobenzenesulfonyl)piperidin-4-ylmethanamine
• CAS No: 1154671-99-4
• MF: C₁₂H₁₇IN₂O₂S
• MW: 380.245054006577
• CID: 5895985
• PubChem ID: 43605321
• Update Time: 2025-05-22

1-(4-iodobenzenesulfonyl)piperidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-iodobenzenesulfonyl)piperidin-4-ylmethanamine
• [1-(4-iodobenzenesulfonyl)piperidin-4-yl]methanamine
• EN300-184177
• 1154671-99-4

• Inchi： 1S/C12H17IN2O2S/c13-11-1-3-12(4-2-11)18(16,17)15-7-5-10(9-14)6-8-15/h1-4,10H,5-9,14H2
• InChI Key： NTSHMBKRJXQVSR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)S(N1CCC(CN)CC1)(=O)=O

Computed Properties

• Exact Mass: 380.00555g/mol
• Monoisotopic Mass: 380.00555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-iodobenzenesulfonyl)piperidin-4-ylmethanamine

Comprehensive Guide to 1-(4-iodobenzenesulfonyl)piperidin-4-ylmethanamine (CAS No. 1154671-99-4): Properties, Applications, and Market Insights

1-(4-iodobenzenesulfonyl)piperidin-4-ylmethanamine (CAS No. 1154671-99-4) is a specialized sulfonamide-based compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of a piperidine core and an iodobenzenesulfonyl group, making it valuable for various applications, including drug discovery and material science. Researchers and industry professionals frequently search for "1-(4-iodobenzenesulfonyl)piperidin-4-ylmethanamine uses" or "CAS 1154671-99-4 supplier," highlighting its growing relevance.

The compound's molecular structure includes a piperidin-4-ylmethanamine moiety, which is known for its role in enhancing bioavailability and binding affinity in medicinal chemistry. The presence of the 4-iodobenzenesulfonyl group further contributes to its utility in cross-coupling reactions, a hot topic in synthetic chemistry due to the rising demand for organoiodine compounds in catalysis. Recent trends show increased interest in "iodobenzenesulfonyl derivatives in drug design" and "piperidine-based building blocks," aligning with this compound's potential.

In pharmaceutical applications, 1-(4-iodobenzenesulfonyl)piperidin-4-ylmethanamine serves as a versatile intermediate for developing central nervous system (CNS) therapeutics. Its structural features make it suitable for targeting G-protein-coupled receptors (GPCRs), a key focus area in modern drug discovery. Searches like "GPCR modulator synthesis" and "sulfonamide piperidine derivatives" reflect the compound's alignment with current research priorities. Additionally, its iodine atom enables radiolabeling, which is critical for PET imaging probes, a rapidly growing field in diagnostics.

The compound's physicochemical properties, such as its moderate solubility and stability under standard conditions, make it suitable for laboratory-scale and industrial applications. Analytical techniques like HPLC and NMR are commonly employed for quality control, as evidenced by queries such as "CAS 1154671-99-4 purity analysis." Suppliers often highlight its availability in research-grade quantities, catering to the needs of academic and commercial labs.

Market dynamics for 1-(4-iodobenzenesulfonyl)piperidin-4-ylmethanamine are influenced by the expanding pharmaceutical outsourcing sector and the demand for high-value intermediates. Regions like North America and Asia-Pacific show heightened procurement activity, driven by partnerships between CDMOs and biotech firms. Popular search terms like "custom synthesis of iodobenzenesulfonyl compounds" underscore this trend. Furthermore, the compound's role in green chemistry initiatives—particularly in atom-efficient synthesis—has sparked interest, as seen in queries about "sustainable sulfonamide production."

In summary, 1-(4-iodobenzenesulfonyl)piperidin-4-ylmethanamine (CAS No. 1154671-99-4) is a multifaceted compound with broad applicability in drug development, catalysis, and diagnostic imaging. Its alignment with trending topics like "precision medicine intermediates" and "organoiodine reagents" ensures sustained relevance in scientific and industrial communities. As research progresses, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable chemical processes.